
An In-depth Technical Guide to the Physical
Properties of 1,3-Dipropylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dipropylbenzene

Cat. No.: B12009277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the boiling and melting points of 1,3-
Dipropylbenzene (also known as 1,3-di-n-propylbenzene). The document summarizes its key

physical properties, outlines the standard experimental protocols for their determination, and

presents a logical visualization of the compound's physical states as a function of temperature.

Physical Properties Data
1,3-Dipropylbenzene is an aromatic hydrocarbon. Its physical state and phase transitions are

critical parameters in various laboratory and industrial applications, influencing reaction

conditions, purification methods, and storage requirements.
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Property Value Notes

Boiling Point 215 °C
At standard atmospheric

pressure.

Melting Point Data not readily available

The compound exists as a

liquid at room temperature. For

comparison, its isomer 1,3-

diisopropylbenzene has a

reported melting point of

approximately -63 °C.[1]

Molecular Formula C₁₂H₁₈

Molar Mass 162.27 g/mol

Density 0.914 g/mL

Experimental Protocols for Determination
The determination of boiling and melting points is fundamental to characterizing a pure

chemical substance. The following are standard methodologies employed for these

measurements.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially with small sample volumes, micro-reflux or

distillation methods are common.

Simple Distillation Method: This technique is suitable when a sufficient quantity of the liquid

is available. The liquid is heated in a distillation flask, and the temperature of the vapor that is

in equilibrium with the boiling liquid is measured. This stable temperature reading, observed

as the vapor condenses and is collected, represents the boiling point.[1]

Micro-Boiling Point (Micro-Reflux) Method: This is an efficient method for small sample

volumes (a few mL).[2]
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Sample Preparation: A small volume (approx. 0.5 mL) of 1,3-Dipropylbenzene is placed

into a small test tube.

Apparatus Setup: A thermometer is positioned with its bulb suspended about 1 cm above

the liquid's surface to measure the vapor temperature. The apparatus is set up for reflux,

often using a heating block.

Heating and Observation: The sample is heated gently. The boiling point is the stable

temperature at which a "reflux ring" (the level at which vapor condenses and flows back

down) is observed on the walls of the test tube, ensuring the thermometer bulb is

enveloped in the vapor.[2]

2. Melting Point Determination

While a specific melting point for 1,3-Dipropylbenzene is not cited, the following capillary

method is the standard protocol for determining the melting point of solid organic compounds. A

sharp melting point (a narrow range of 0.5-1.0°C) is a strong indicator of a substance's purity.

Capillary Tube Method:

Sample Preparation: A small amount of the finely powdered, dry solid sample is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer or placed in a

designated slot in a melting point apparatus (such as a Mel-Temp or Thiele tube).

Heating and Observation: The sample is heated at a controlled, slow rate (approximately

1-2°C per minute) as it approaches the expected melting point.

Recording the Range: Two temperatures are recorded: the temperature at which the first

droplet of liquid appears and the temperature at which the entire sample becomes a clear

liquid. This range is the reported melting point.

Logical Workflow and Visualizations
The physical state of 1,3-Dipropylbenzene is directly dependent on its temperature. This

relationship can be visualized as a linear progression through its primary physical states.
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Caption: State transitions of 1,3-Dipropylbenzene with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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